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Compound of Interest

Compound Name: 5-lodoindoline

Cat. No.: B038618

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 5-lodoindole, a
halogenated indole derivative increasingly utilized in pharmaceutical research and organic
synthesis. Due to its reactivity and potential biological activity, a thorough understanding of its
properties and associated hazards is crucial for ensuring laboratory safety. This document
outlines the known hazards, provides detailed handling and emergency protocols, and
summarizes key physical and chemical data.

Hazard Identification and Classification

5-lodoindole is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and eye contact. Based on available safety data sheets (SDS), it is
categorized as follows:

o Skin Irritant (Category 2): Causes skin irritation.[1][2]
o Eye Irritant (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]

Hazard Statements:
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e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for 5-lodoindole are not readily available in the public domain, the parent
compound, indole, has a reported oral LD50 of 1200 mg/kg in rats and 750 mg/kg in mice.
Halogenated indoles have shown a range of biological activities and toxicities, and some have
been found to be cytotoxic to human cell lines.[3] Therefore, 5-lodoindole should be handled
with a high degree of caution, assuming it may have significant toxicity.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-lodoindole is provided in the table
below for easy reference.

Property Value

CAS Number 16066-91-4

Molecular Formula CsHsIN

Molecular Weight 243.04 g/mol

Appearance White to light brown crystalline powder

Melting Point 101-104 °C

Boiling Point 341.7 °C (Predicted)

Density 1.96 g/cm3

Vapor Pressure 0.000156 mmHg at 25°C

Solubility Information not readily available; likely soluble in

organic solvents.

Safe Handling and Storage Protocols
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Adherence to strict safety protocols is mandatory when working with 5-lodoindole to minimize
exposure and prevent accidents.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment should be worn at all times when
handling 5-lodoindole:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemically resistant gloves (e.qg., nitrile rubber).

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge and a
particulate pre-filter is recommended, especially when handling the powder outside of a fume
hood.

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes are required.

Engineering Controls

» Ventilation: All work with 5-lodoindole, particularly weighing and preparing solutions, should
be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

General Handling Procedures

The following workflow outlines the general steps for safely handling 5-lodoindole in a
laboratory setting.
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General Handling Workflow for 5-lodoindole

Preparation

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh 5-lodoindole in Fume Hood

!

Prepare Solutions in Fume Hood

Cleanup & Disposal

Decontaminate Work Surfaces

Dispose of Waste Properly

Remove and Dispose of PPE

Click to download full resolution via product page

General workflow for handling 5-lodoindole.
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Storage

o Store 5-lodoindole in a tightly sealed, light-resistant container.
e Keep in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols

The following are generalized experimental protocols derived from synthesis and purification
procedures for 5-lodoindole, highlighting key safety considerations.

Protocol for a Suzuki Coupling Reaction using 5-
lodoindole

This protocol is a representative example of a reaction where 5-lodoindole is used as a starting
material.

e Reaction Setup:

o In a chemical fume hood, assemble a dry, inert-atmosphere reaction flask (e.g., a Schlenk
flask) equipped with a magnetic stir bar, condenser, and a nitrogen or argon inlet.

o Ensure all glassware is thoroughly dried to prevent quenching of the catalyst and
reagents.

e Reagent Addition:

o Charge the reaction flask with 5-lodoindole (1.0 eq), a boronic acid or ester (1.1 eq), and a
palladium catalyst (e.g., Pd(PPhs)4, 0.05 eq).

o Add a base (e.g., K2COs3, 2.0 eq) and the appropriate solvent (e.g., a mixture of toluene
and water).

o Handle all reagents with appropriate PPE.

¢ Reaction Execution:
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o Purge the reaction mixture with an inert gas for 15-20 minutes.
o Heat the reaction to the desired temperature (e.g., 80-100 °C) with stirring.

o Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

e Work-up and Purification:
o Once the reaction is complete, cool the mixture to room temperature.
o Quench the reaction by adding water.
o Extract the product with an organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
filter.

o Concentrate the solvent in vacuo.

o Purify the crude product by column chromatography on silica gel using an appropriate
eluent system.

Purification by Recrystallization

e Solvent Selection:

o Choose a suitable solvent or solvent system in which 5-lodoindole is soluble at elevated
temperatures but sparingly soluble at room temperature or below.

 Dissolution:

o In a fume hood, place the crude 5-lodoindole in an Erlenmeyer flask.

o Add a minimal amount of the hot solvent to dissolve the solid completely.
e Decolorization (Optional):

o If the solution is colored, add a small amount of activated carbon and heat for a short
period.
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o Hot filter the solution to remove the activated carbon.

o Crystallization:
o Allow the hot, clear solution to cool slowly to room temperature.
o For maximum yield, cool the flask in an ice bath.
* |solation and Drying:
o Collect the crystals by vacuum filtration.
o Wash the crystals with a small amount of cold solvent.
o Dry the crystals in a vacuum oven.

Emergency Procedures

A clear understanding of emergency procedures is critical to mitigating the consequences of an
accidental exposure or spill.
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Emergency Response for 5-lodoindole Incidents

Spill Response Personal Exposure

Small Spill Large Spill Inhalation Skin Contact m m

Immediate Actions

Contain Spill Evacuate Area Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 min

Seek Immediate Medical Attention

Absorb with Inert Material

Dispose as Hazardous Waste

Click to download full resolution via product page

Logical relationship of emergency procedures.

First Aid Measures

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

« Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures

o Small Spills:

[e]

Evacuate unnecessary personnel from the area.

[e]

Wear appropriate PPE.

o

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed
container for disposal.

o

Clean the spill area with a suitable solvent and then with soap and water.
e Large Spills:
o Evacuate the laboratory immediately and alert others in the area.
o Contact the institution's emergency response team.
o Do not attempt to clean up a large spill without proper training and equipment.

Disposal Considerations

All waste containing 5-lodoindole, including contaminated labware and PPE, must be disposed
of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous
waste disposal. Do not dispose of this chemical down the drain or in the regular trash.

This technical guide is intended to provide a comprehensive overview of the safe handling of 5-
lodoindole. It is not a substitute for a thorough review of the Safety Data Sheet (SDS) provided
by the supplier and adherence to all institutional safety policies and procedures. All personnel
handling this chemical must be properly trained in its hazards and safe handling practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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